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Compound of Interest

Tetramethylammonium
Compound Name: _
borohydride

Cat. No.: B8772049

Tetramethylammonium Borohydride: Technical
Support Center

This technical support guide provides essential information on the stability and storage of

tetramethylammonium borohydride (TMAB) for researchers, scientists, and professionals in
drug development. Below you will find frequently asked questions, troubleshooting guides, and
experimental protocols to ensure the safe and effective use of this reagent in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tetramethylammonium borohydride?

Al: Tetramethylammonium borohydride is a water-reactive substance that releases
flammable gases upon contact with water.[1][2] It is also toxic if swallowed and can cause
severe skin burns and serious eye damage.[2][3] Inhalation may lead to corrosive injuries to
the upper respiratory tract and lungs.[3]

Q2: How should | properly store tetramethylammonium borohydride?

A2: To ensure its stability, tetramethylammonium borohydride should be stored in a tightly
closed container in a dry, cool, and well-ventilated area.[1][4] It is crucial to protect it from
moisture, and storage under an inert gas atmosphere is recommended.[4][5] Some suppliers
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recommend storage at room temperature, while others suggest refrigeration at 2-8°C.[6][7][8]
Always consult the supplier-specific storage recommendations.

Q3: What are the signs of decomposition of tetramethylammonium borohydride?

A3: Decomposition may not be visually apparent. However, a noticeable decrease in reducing
activity, the presence of an unusual odor, or discoloration of the white crystalline powder could
indicate degradation. The primary cause of decomposition is exposure to moisture, leading to
the evolution of hydrogen gas.

Q4: Is tetramethylammonium borohydride stable in any solvents?

A4: Tetramethylammonium borohydride has limited solubility in some organic solvents. For
instance, its solubility is 0.5% in ethanol and 0.4% in acetonitrile at 25°C.[6][7] It is highly
soluble in water (48% at 20°C), but it also reacts with water, hydrolyzing at a slow but steady
rate.[6][7] The rate of hydrolysis in a 5.8M aqueous solution at 40°C is approximately 0.04% of
its weight per hour.[6][7]

Q5: What materials are incompatible with tetramethylammonium borohydride?

A5: Tetramethylammonium borohydride is incompatible with water, strong acids, and
oxidizing agents.[9] Contact with these substances can lead to violent reactions and the
release of flammable gases.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Reduced or no reactivity in a

reduction reaction.

1. Reagent Decomposition:
The tetramethylammonium
borohydride may have been
exposed to moisture or
elevated temperatures. 2.
Solvent Impurities: The solvent

used may contain water.

1. Use a fresh bottle of the
reagent. Ensure proper
storage and handling
techniques are followed to
prevent future decomposition.
2. Use anhydrous solvents and
ensure all glassware is
thoroughly dried before use.

Unexpected gas evolution or

vigorous reaction.

1. Contamination: The reaction
vessel or solvent may be
contaminated with water or an
acidic substance. 2. Incorrect
Reagent: The wrong reagent

may have been used.

1. Immediately and safely
quench the reaction with a dry,
non-reactive solvent. Review
the experimental setup and
ensure all components are dry
and free of contaminants. 2.
Verify the identity of all
reagents used in the

experiment.

Solid reagent appears clumpy

or discolored.

Moisture Absorption: The
reagent has likely been
exposed to atmospheric

moisture.

The reagent may have partially
decomposed. Itis
recommended to use a fresh,
unopened container of
tetramethylammonium

borohydride for optimal results.

Data Summary

Physical and Chemical Properties
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Property Value Citations

Appearance White to off-white crystalline [31[10]
powder

Molecular Formula CsH16BN [6]

Molecular Weight 88.99 g/mol [6]

Melting Point >250°C (decomposes) [1]8]

Density 0.813 g/cm? [6][8]

Parameter Information Citations

Decomposes slowly at 150°C

Thermal Decomposition and rapidly at 250°C in a [61[7]
vacuum.

Water Solubility 48% at 20°C; 61% at 40°C. [61[7]

Ethanol Solubility 0.5% at 25°C. [6][7]

Acetonitrile Solubility 0.4% at 25°C. [61[7]

In a 5.8M aqueous solution at

40°C, the hydrolysis rate is

0.04% of its original weight per

_ hour. This rate decreases to

Hydrolysis Rate )

0.02% per hour in the

presence of 5%

tetramethylammonium

hydroxide.

[6]7]

Experimental Protocols

Protocol 1: Qualitative Test for Water Sensitivity

Objective: To qualitatively assess the reaction of tetramethylammonium borohydride with

water.
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Materials:

o Tetramethylammonium borohydride

Deionized water

Dry test tube

Spatula

Chemical fume hood

Procedure:

Place a small, spatula-tip amount of tetramethylammonium borohydride into a dry test
tube.

e Working in a chemical fume hood, carefully add a few drops of deionized water to the test
tube.

o Observe the reaction for any signs of gas evolution (effervescence).

o Expected Outcome: Bubbles of flammable hydrogen gas will be produced, confirming the
water reactivity of the compound.

Protocol 2: Handling and Dispensing of
Tetramethylammonium Borohydride

Objective: To provide a standard procedure for safely handling and weighing
tetramethylammonium borohydride.

Materials:
o Tetramethylammonium borohydride in its storage container
 Inert gas source (e.g., nitrogen or argon)

e Glovebox or Schlenk line
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e Dry glassware

e Spatula

e Analytical balance

Procedure:

If using a glovebox, ensure the atmosphere is inert and dry.
 If using a Schlenk line, ensure all glassware is properly dried and purged with inert gas.

o Allow the container of tetramethylammonium borohydride to equilibrate to the ambient
temperature of the inert atmosphere before opening to prevent condensation.

o Under the inert atmosphere, carefully open the container.

e Using a clean, dry spatula, dispense the desired amount of the powder into a pre-weighed,
dry container.

e Securely close the container of tetramethylammonium borohydride.

« If the dispensed material is to be used immediately, it can be dissolved in an appropriate
anhydrous solvent under an inert atmosphere.

Visual Guides
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Unexpected Experimental Result

Is the reaction sluggish or incomplete?

Potential Contamination G\cﬁun: Use fresh reagent from an unopened comainer.j [Review storage and handling pvocedures) Gction Ensure solvents are anhydrous and glassware is dry)

Gclion: Safely quench the reaclion) Geview experimental setup for sources of water or acid)

Click to download full resolution via product page

Caption: Troubleshooting workflow for unexpected reactivity.
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Handling Tetramethylammonium Borohydride

Wear appropriate PPE:
- Safety goggles
- Lab coat
- Chemical-resistant gloves

l

Work in a chemical fume hood or glovebox.

:

Handle under an inert atmosphere (N2 or Ar).

:

(Allow container to reach room temperature before opening)

:

Use a clean, dry spatula to dispense.

:

Tightly seal the container after use.

:

(Store in a cool, dry, well-ventilated area away from water)

Click to download full resolution via product page

Caption: Safe handling and storage workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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